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Introduction
The Cfr enzyme is a ribosomal RNA methyltransferase that confers a multidrug resistance

phenotype known as PhLOPSA (Phenicols, Lincosamides, Oxazolidinones, Pleuromutilins, and

Streptogramin A). This resistance is mediated by the methylation of the 23S rRNA at position

A2503, which is a key binding site for these antibiotic classes.[1][2][3] The emergence of Cfr in

clinically significant pathogens like Staphylococcus aureus poses a significant threat to the

efficacy of last-resort antibiotics such as linezolid.[4][5][6][7] Understanding the activity of the

Cfr enzyme is therefore crucial for the development of novel antimicrobial strategies to combat

this resistance mechanism.

These application notes provide a comprehensive experimental workflow and detailed

protocols for studying Cfr enzyme activity, from basic characterization to the evaluation of

potential inhibitors.
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The following table summarizes the impact of Cfr expression on the Minimum Inhibitory

Concentrations (MICs) of various antibiotics against Staphylococcus aureus. The data is

compiled from multiple studies and illustrates the significant increase in resistance conferred by

the Cfr enzyme.
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Antibiotic
Class

Antibiotic
Strain
Backgrou
nd

Cfr
Status

MIC
Range
(µg/mL)

Fold
Increase
in MIC
(approx.)

Referenc
e(s)

Oxazolidin

ones
Linezolid S. aureus Negative 0.5 - 4 - [1][4][8][9]

Linezolid S. aureus Positive 8 - >256 4 - >64 [1][4][8][9]

Tedizolid S. aureus Negative 0.25 - 0.5 - [9]

Tedizolid S. aureus Positive 0.5 - 1 2 [6][9]

Phenicols
Chloramph

enicol
S. aureus Negative 2 - 8 - [5][10]

Chloramph

enicol
S. aureus Positive >128 >16 [1][9]

Florfenicol S. aureus Negative 4 - 16 -

Florfenicol S. aureus Positive >128 >8 [9]

Lincosamid

es

Clindamyci

n
S. aureus Negative ≤0.25 - 0.5 - [5][11][12]

Clindamyci

n
S. aureus Positive >128 >256 [1][9]

Pleuromutil

ins
Tiamulin S. aureus Negative 0.25 - 1 - [9][11][12]

Tiamulin S. aureus Positive >128 >128 [9]

Streptogra

min A

Quinupristi

n
S. aureus Negative 0.5 - 1 -

Quinupristi

n
S. aureus Positive 4 - 16 8 - 16
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This section provides detailed methodologies for the key experiments in the Cfr enzyme activity

workflow.

Protocol 1: Cloning, Expression, and Purification of
Recombinant Cfr Enzyme
This protocol describes the generation of purified, active Cfr enzyme for use in in vitro assays.

1.1. Gene Amplification and Cloning:

Amplify the cfr gene from a clinical isolate or a synthetic construct using PCR with primers

that introduce restriction sites for cloning into an expression vector (e.g., pGEX or pET

series).

Digest the PCR product and the expression vector with the corresponding restriction

enzymes.

Ligate the digested cfr gene into the expression vector.

Transform the ligation product into a suitable E. coli cloning strain (e.g., DH5α).

Select for positive clones by antibiotic resistance and confirm the insert by colony PCR and

DNA sequencing.

1.2. Protein Expression:

Transform the confirmed expression plasmid into a suitable E. coli expression strain (e.g.,

BL21(DE3)).

Grow a starter culture overnight in LB broth containing the appropriate antibiotic.

Inoculate a larger volume of LB broth with the overnight culture and grow at 37°C with

shaking until the OD600 reaches 0.5-0.6.

Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

Continue to grow the culture for an additional 4 hours at 37°C or overnight at a lower

temperature (e.g., 18-25°C) to improve protein solubility.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harvest the cells by centrifugation.

1.3. Protein Purification:

Resuspend the cell pellet in lysis buffer (e.g., PBS with lysozyme, DNase I, and protease

inhibitors).

Lyse the cells by sonication on ice.

Clarify the lysate by centrifugation to remove cell debris.

If using a GST-tagged Cfr, incubate the supernatant with glutathione-agarose beads. If using

a His-tagged Cfr, use a nickel-NTA column.

Wash the beads/column extensively with wash buffer to remove non-specifically bound

proteins.

Elute the purified Cfr enzyme using an appropriate elution buffer (e.g., containing reduced

glutathione for GST-tags or imidazole for His-tags).

Dialyze the purified enzyme against a storage buffer and determine the protein concentration

using a Bradford or BCA assay.

Verify the purity of the enzyme by SDS-PAGE.

Protocol 2: In Vitro Cfr Methylation Assay
This assay directly measures the methyltransferase activity of the purified Cfr enzyme on its

23S rRNA substrate.

2.1. Preparation of 23S rRNA Substrate:

Isolate total RNA from a Cfr-negative bacterial strain (e.g., E. coli or S. aureus) grown to mid-

log phase.

Purify the 23S rRNA from the total RNA using sucrose density gradient centrifugation or a

commercial rRNA isolation kit. Alternatively, a specific fragment of the 23S rRNA containing

the A2503 site can be generated by in vitro transcription from a DNA template.[5]
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2.2. Methylation Reaction:

Set up the methylation reaction in a microfuge tube as follows:

Purified recombinant Cfr enzyme (0.2-1 µg)

Purified 23S rRNA substrate (0.5-2 µg)

S-adenosyl-L-[methyl-3H]methionine ([3H]-SAM) (1 µCi)

Methylation buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

Nuclease-free water to a final volume of 20-50 µL.

Incubate the reaction at 37°C for 1-2 hours.

2.3. Detection of Methylation:

Spot the reaction mixture onto a DEAE-cellulose filter paper disc.

Wash the discs three times with a suitable buffer (e.g., 0.2 M ammonium bicarbonate) to

remove unincorporated [3H]-SAM.

Dry the discs and measure the incorporated radioactivity using a scintillation counter.

An increase in radioactivity compared to a no-enzyme control indicates Cfr

methyltransferase activity.

Protocol 3: Antibiotic Susceptibility Testing (AST)
AST is used to determine the phenotypic effect of Cfr expression on bacterial resistance to

various antibiotics.

3.1. Bacterial Strains:

Use a pair of isogenic strains: a Cfr-negative recipient strain (e.g., S. aureus RN4220) and

the same strain transformed with a plasmid carrying the cfr gene.

3.2. Broth Microdilution Method:
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Prepare a 96-well microtiter plate with serial two-fold dilutions of the antibiotics to be tested

in cation-adjusted Mueller-Hinton broth (CAMHB).

Inoculate each well with a standardized bacterial suspension (approximately 5 x 105

CFU/mL).

Include a growth control (no antibiotic) and a sterility control (no bacteria) for each strain.

Incubate the plates at 37°C for 18-24 hours.

The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial

growth.

3.3. Agar Dilution Method:

Prepare a series of Mueller-Hinton agar plates containing serial two-fold dilutions of the

antibiotics.

Spot a standardized bacterial suspension onto the surface of each plate.

Incubate the plates at 37°C for 18-24 hours.

The MIC is the lowest concentration of the antibiotic on which no bacterial growth is

observed.

Protocol 4: Luciferase Reporter Gene Assay for cfr
Promoter Activity
This assay can be used to identify factors that regulate the expression of the cfr gene.

4.1. Plasmid Construction:

Clone the promoter region of the cfr gene upstream of a promoterless luciferase reporter

gene (e.g., Firefly or Renilla luciferase) in a suitable vector.

Transform the reporter plasmid into the bacterial strain of interest.

4.2. Assay Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grow the bacterial cells containing the reporter plasmid under various conditions to be tested

(e.g., in the presence of different antibiotics or potential inducers/repressors).

Harvest the cells and lyse them using a suitable lysis buffer.

Add the cell lysate to a luminometer tube or a white-walled 96-well plate.

Inject the luciferase substrate into the lysate.

Measure the light emission using a luminometer.

Normalize the luciferase activity to the cell density (e.g., by measuring the OD600 of the

culture before lysis). An increase or decrease in luciferase activity indicates activation or

repression of the cfr promoter, respectively.
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Caption: Experimental workflow for studying Cfr enzyme activity.
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Caption: Mechanism of Cfr-mediated antibiotic resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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